2-(2-nitrophenoxy)-N'-(1H-pyrrol-2-ylmethylene)acetohydrazide

• IUPAC Name: 2-(2-nitrophenoxy)-N-[(E)-1H-pyrrol-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C13H12N4O4/c18-13(16-15-8-10-4-3-7-14-10)9-21-12-6-2-1-5-11(12)17(19)20/h1-8,14H,9H2,(H,16,18)/b15-8+
• InChI Key: ICVODBYMYNZLJU-OVCLIPMQSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NN=CC2=CC=CN2
• Isomeric SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)N/N=C/C2=CC=CN2
• Molecular Formula: C13H12N4O4
• DSSTOX Substance ID: DTXSID301320074
• Molecular Weight: 288.26 g/mol
• Solubility: 10.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 328573-10-0

Description

2-(2-nitrophenoxy)-N'-(1H-pyrrol-2-ylmethylene)acetohydrazide is a synthetic compound that has been synthesized and studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various scientific studies, and its mechanism of action and physiological effects have been extensively investigated.

Mechanism of Action

The mechanism of action of 2-(2-nitrophenoxy)-N'-(1H-pyrrol-2-ylmethylene)acetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to disrupt the bacterial cell membrane, leading to the inhibition of bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of bacterial growth, and the reduction of oxidative stress and inflammation. It has also been shown to have a low toxicity profile, making it a potential candidate for further development and testing.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-nitrophenoxy)-N'-(1H-pyrrol-2-ylmethylene)acetohydrazide is its potential to be developed into a new drug for the treatment of various diseases. Its low toxicity profile and diverse range of biological activities make it a promising candidate for further investigation. However, one of the limitations of this compound is its complex synthesis method, which may limit its scalability for large-scale production.

Future Directions

There are several future directions for the research and development of 2-(2-nitrophenoxy)-N'-(1H-pyrrol-2-ylmethylene)acetohydrazide. One potential direction is to further investigate its anticancer and antimicrobial activities and develop it into a new drug for the treatment of cancer and infectious diseases. Another direction is to study its antioxidant and anti-inflammatory properties and explore its potential applications in the treatment of various inflammatory diseases. Additionally, further research is needed to optimize its synthesis method and improve its scalability for large-scale production.

Synthesis Methods

The synthesis of 2-(2-nitrophenoxy)-N'-(1H-pyrrol-2-ylmethylene)acetohydrazide is a multi-step process that involves the condensation of 2-nitrophenol with pyrrole-2-carbaldehyde, followed by the reaction with acetoacetohydrazide. The final product is obtained after purification and characterization using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

2-(2-nitrophenoxy)-N'-(1H-pyrrol-2-ylmethylene)acetohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticancer and antimicrobial activities, making it a potential candidate for the development of new drugs. In addition, it has also been investigated for its antioxidant and anti-inflammatory properties, which may have therapeutic applications in the treatment of various diseases.